molecular formula C21H23N3O3S B295352 N-(2-ethoxyphenyl)-4-(3-methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

N-(2-ethoxyphenyl)-4-(3-methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Cat. No. B295352
M. Wt: 397.5 g/mol
InChI Key: ULJSTFCFATWTEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-ethoxyphenyl)-4-(3-methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. The compound is a member of the tetrahydropyrimidine family and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-4-(3-methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is not fully understood. However, studies have suggested that the compound exerts its therapeutic effects by inhibiting various enzymes and pathways involved in the development and progression of diseases.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-4-(3-methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been shown to have various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells, reduce inflammation, and have antimicrobial and antifungal properties. The compound has also been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-ethoxyphenyl)-4-(3-methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is its potential therapeutic properties. The compound has been shown to have a wide range of activities, making it a promising candidate for the development of new drugs. However, one of the limitations of the compound is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the research on N-(2-ethoxyphenyl)-4-(3-methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. One area of research is the development of new drugs based on the compound's structure and properties. Another area of research is the investigation of the compound's potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, future research could focus on improving the compound's solubility and bioavailability, which could make it easier to work with in lab experiments and increase its potential as a therapeutic agent.
Conclusion:
N-(2-ethoxyphenyl)-4-(3-methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. The compound has been shown to have antimicrobial, antifungal, anticancer, and anti-inflammatory activities, as well as neuroprotective effects. While the compound has limitations, such as low solubility in water, it has promising potential for the development of new drugs and the treatment of various diseases. Future research could focus on improving the compound's properties and investigating its potential use in the treatment of different diseases.

Synthesis Methods

The synthesis of N-(2-ethoxyphenyl)-4-(3-methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been reported in various scientific literature. One of the most common methods involves the reaction of 2-ethoxybenzaldehyde, 3-methoxybenzaldehyde, and thiosemicarbazide in the presence of acetic acid and ethanol. The reaction mixture is then refluxed for several hours, and the resulting product is purified using column chromatography. Other methods include the use of different solvents and catalysts.

Scientific Research Applications

N-(2-ethoxyphenyl)-4-(3-methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been the subject of many scientific studies due to its potential therapeutic properties. The compound has been shown to have antimicrobial, antifungal, anticancer, and anti-inflammatory activities. It has also been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.

properties

Molecular Formula

C21H23N3O3S

Molecular Weight

397.5 g/mol

IUPAC Name

N-(2-ethoxyphenyl)-4-(3-methoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide

InChI

InChI=1S/C21H23N3O3S/c1-4-27-17-11-6-5-10-16(17)23-20(25)18-13(2)22-21(28)24-19(18)14-8-7-9-15(12-14)26-3/h5-12,19H,4H2,1-3H3,(H,23,25)(H2,22,24,28)

InChI Key

ULJSTFCFATWTEF-UHFFFAOYSA-N

SMILES

CCOC1=CC=CC=C1NC(=O)C2=C(NC(=S)NC2C3=CC(=CC=C3)OC)C

Canonical SMILES

CCOC1=CC=CC=C1NC(=O)C2=C(NC(=S)NC2C3=CC(=CC=C3)OC)C

Origin of Product

United States

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